methyl (2S)-2-(methylamino)-3-phenylpropanoate

• IUPAC Name: methyl (2S)-2-(methylamino)-3-phenylpropanoate
• InChI: InChI=1S/C11H15NO2/c1-12-10(11(13)14-2)8-9-6-4-3-5-7-9/h3-7,10,12H,8H2,1-2H3/t10-/m0/s1
• InChI Key: VJXKYPIBDBDIJL-JTQLQIEISA-N
• Canonical SMILES: CNC(CC1=CC=CC=C1)C(=O)OC
• Isomeric SMILES: CN[C@@H](CC1=CC=CC=C1)C(=O)OC
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

Methyl (2S)-2-(methylamino)-3-phenylpropanoate is a chemical compound that belongs to the class of amphetamines. It is commonly known as Methamphetamine, which is a powerful stimulant drug that affects the central nervous system. Methamphetamine is widely used for various purposes, including medical and recreational use. It has been used to treat various medical conditions, such as attention deficit hyperactivity disorder (ADHD), narcolepsy, and obesity. However, due to its addictive nature and potential for abuse, it is a controlled substance in many countries.

Mechanism of Action

Methamphetamine works by increasing the levels of dopamine and norepinephrine in the brain. These neurotransmitters are responsible for regulating mood, motivation, and attention. Methamphetamine also increases the release of serotonin, which is involved in regulating mood and sleep. The increased levels of these neurotransmitters result in a feeling of euphoria and increased energy.
Biochemical and Physiological Effects:
Methamphetamine has a range of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also suppresses appetite and can lead to weight loss. Long-term use of methamphetamine can lead to a range of health problems, including cardiovascular disease, neurological damage, and psychiatric disorders.

Advantages and Limitations for Lab Experiments

Methamphetamine has been used in laboratory experiments to study the effects of drugs on the brain and behavior. It has been used to study addiction, as well as the effects of long-term use on the brain. However, due to its potential for abuse and the associated legal and ethical issues, the use of methamphetamine in laboratory experiments is strictly regulated.

Future Directions

There are many potential future directions for research on methamphetamine. One area of research is the development of new treatments for addiction and other medical conditions. Another area of research is the development of new methods for synthesizing methamphetamine that are safer and more efficient. Additionally, there is a need for further research on the long-term effects of methamphetamine use on the brain and body.

Scientific Research Applications

Methamphetamine has been extensively studied for its effects on the central nervous system. It has been used in research to understand the mechanisms of addiction, as well as the effects of long-term use on the brain. Methamphetamine has also been studied for its potential therapeutic uses, such as in the treatment of ADHD and obesity.